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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Sudan Red 7B-
d5 as an internal standard in the quantitative analysis of banned Sudan dyes in cosmetic

products. The methodologies described herein are primarily based on Liquid Chromatography

with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique ideal

for trace-level detection in complex matrices.

Introduction
Sudan dyes, including Sudan Red 7B, are synthetic, oil-soluble azo dyes classified as Group 3

carcinogens by the International Agency for Research on Cancer (IARC).[1] Their use in

foodstuffs and cosmetics is prohibited in many countries due to potential health risks. However,

their vibrant color and low cost have led to instances of fraudulent use in various consumer

products, including cosmetics, to enhance their appearance.

To ensure consumer safety and regulatory compliance, robust and reliable analytical methods

are essential for the detection and quantification of these banned colorants. The use of a stable

isotope-labeled internal standard, such as Sudan Red 7B-d5, is crucial for accurate

quantification in complex cosmetic matrices. This internal standard mimics the chemical

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15558912#bc-rfq
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#application-of-sudan-red-7b-d5-in-cosmetic-analysis-a-comprehensive-guide
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#application-of-sudan-red-7b-d5-in-cosmetic-analysis-a-comprehensive-guide
https://www.researchgate.net/publication/6215172_High-throughput_mass_spectrometry_The_mechanism_of_sudan_azo_dye_fragmentation_by_ESI_tandem_mass_spectrometry_and_extensive_deuterium_labeling_experiments
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#application-of-sudan-red-7b-d5-in-cosmetic-analysis-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


behavior of the target analyte, Sudan Red 7B, during sample preparation and analysis, thereby

compensating for matrix effects and variations in instrument response.

Physicochemical Properties
A thorough understanding of the physicochemical properties of both the analyte and the

internal standard is fundamental for method development.

Property Sudan Red 7B Sudan Red 7B-d5

Synonyms
Solvent Red 19, Fat Red 7B,

C.I. 26050

N-Ethyl-d5-1-[[4-

(phenylazo)phenyl]azo]-2-

naphthalenamine

Molecular Formula C₂₄H₂₁N₅ C₂₄H₁₆D₅N₅

Molecular Weight 379.46 g/mol [2] 384.49 g/mol [3]

Appearance Dark red powder
Not specified, assumed to be a

solid

Melting Point 130 °C (decomposes)[2] Not specified

Solubility

Soluble in acetone (10

mg/mL), benzene, ethanol,

methanol, chloroform, and

DMSO.[2] Insoluble in water.

Not specified, assumed to be

similar to the unlabeled

compound.

UV-Vis λmax 528 nm[4]

Not specified, assumed to be

similar to the unlabeled

compound.

Experimental Protocols
The following protocols outline the procedures for the extraction and analysis of Sudan Red 7B

in various cosmetic matrices using Sudan Red 7B-d5 as an internal standard.

Reagents and Materials
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Solvents: Acetonitrile (ACN), methanol (MeOH), methylene chloride (DCM), n-hexane (all

HPLC or LC-MS grade).

Reagents: Formic acid, ammonium formate.

Standards: Sudan Red 7B and Sudan Red 7B-d5 certified reference materials.

Solid Phase Extraction (SPE) Cartridges: C18 or silica-based cartridges may be used for

sample cleanup if necessary.

Filters: 0.22 µm syringe filters (PTFE or other suitable material).

Standard Solution Preparation
Stock Solutions (100 µg/mL): Accurately weigh and dissolve Sudan Red 7B and Sudan Red
7B-d5 in acetonitrile to prepare individual stock solutions. Store in the dark at 4°C.[5]

Intermediate Standard Solution (1 µg/mL): Prepare a mixed intermediate standard solution of

Sudan Red 7B in acetonitrile.

Working Standard Solutions (1-100 ng/mL): Prepare a series of working standard solutions

by diluting the intermediate standard solution with acetonitrile. Fortify each working standard

with the Sudan Red 7B-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation Protocols
The choice of sample preparation protocol depends on the cosmetic matrix. The following are

generalized procedures that may require optimization.

Weighing: Accurately weigh approximately 0.5 g of the homogenized lipstick sample into a

50 mL centrifuge tube.

Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard

solution.

Dissolution & Extraction: Add 10 mL of n-hexane to dissolve the wax-based matrix. Vortex

thoroughly. Add 10 mL of acetonitrile and vortex for 1 minute, followed by ultrasonication for

15 minutes.
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Phase Separation: Centrifuge at 5000 rpm for 10 minutes to separate the hexane and

acetonitrile layers.

Collection: Carefully transfer the lower acetonitrile layer, which contains the extracted dyes,

into a clean tube.

Filtration: Filter the extract through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

Weighing: Accurately weigh approximately 1.0 g of the cream or lotion sample into a 50 mL

centrifuge tube.

Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard

solution.

Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes to

break the emulsion and extract the dyes.

Cleanup (Optional): For complex emulsions, a salting-out step (e.g., with NaCl or MgSO₄)

followed by centrifugation can improve phase separation. Alternatively, Solid Phase

Extraction (SPE) with a C18 cartridge can be employed for cleanup.

Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

Weighing: Accurately weigh approximately 0.5 g of the powder sample into a 50 mL

centrifuge tube.

Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard

solution.

Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes.

Centrifugation: Centrifuge at 5000 rpm for 10 minutes to pellet the solid matrix components.
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Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical LC-MS/MS parameters. Instrument-specific optimization is

recommended.

Parameter Recommended Conditions

LC System UPLC or HPLC system

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.7 µm)

Mobile Phase A
Water with 0.1% formic acid and 10 mM

ammonium formate

Mobile Phase B
Acetonitrile with 0.1% formic acid and 10 mM

ammonium formate

Gradient Elution

A typical gradient would start at a lower

percentage of organic phase (e.g., 30-50% B),

ramp up to a high percentage (e.g., 95-100% B)

to elute the analytes, hold for a few minutes,

and then return to the initial conditions for

equilibration.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 1 - 10 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

Data Acquisition Multiple Reaction Monitoring (MRM)

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the

method. Two transitions are typically monitored for each analyte: a quantifier for concentration
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measurement and a qualifier for identity confirmation.

Analyte
Precursor Ion
(m/z)

Product Ion
(Quantifier)
(m/z)

Product Ion
(Qualifier)
(m/z)

Collision
Energy (eV)

Sudan Red 7B 380.2 183.1 115.1

Optimized for the

specific

instrument

Sudan Red 7B-

d5
385.2 183.1 115.1

Optimized for the

specific

instrument

Note: The product ions for Sudan Red 7B-d5 are predicted to be the same as the unlabeled

compound because the deuterium atoms are located on the N-ethyl group, which is not part of

the major fragment ions.

Data Presentation and Analysis
Quantitative data should be summarized in a clear and structured format. The use of an

internal standard allows for the calculation of the concentration of Sudan Red 7B in the

cosmetic sample using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response

Factor)

The response factor is determined from the calibration curve generated from the analysis of the

working standard solutions.

Method Validation Data (Illustrative)
The following table presents illustrative performance data for a validated method. Actual

performance may vary depending on the specific matrix and instrumentation.
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Parameter Sudan Red 7B

Linearity Range 1 - 100 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.5 µg/kg

Limit of Quantification (LOQ) 1.5 µg/kg

Recovery 85 - 110%

Precision (RSD) < 15%

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of Sudan Red 7B in

cosmetics.

Sample Preparation Analysis Data Processing

Cosmetic Sample
(Lipstick, Cream, Powder) Weighing Spike with

Sudan Red 7B-d5
Solvent Extraction

(ACN/Hexane) Centrifugation Filtration (0.22 µm) LC-MS/MS Analysis
(UPLC-QqQ)

Data Acquisition
(MRM Mode)

Quantification
(Internal Standard Method) Reporting

Click to download full resolution via product page

General workflow for cosmetic analysis.

Logical Relationship of Analytical Components
This diagram shows the relationship between the key components of the analytical method.
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Analytical Process

Sudan Red 7B
(Analyte)

Extraction

Sudan Red 7B-d5
(Internal Standard)

Cosmetic Matrix
(Lipids, Pigments, etc.)

MS/MS Detection

Matrix Effects

LC Separation

Quantification Correction

Click to download full resolution via product page

Interactions in the analytical process.

Conclusion
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The use of Sudan Red 7B-d5 as an internal standard in LC-MS/MS analysis provides a robust,

sensitive, and accurate method for the quantification of the banned colorant Sudan Red 7B in a

variety of cosmetic products. The detailed protocols and data presented in these application

notes serve as a comprehensive guide for researchers, scientists, and drug development

professionals involved in cosmetic safety and quality control. Adherence to these

methodologies will aid in the effective monitoring of illegal dyes, ensuring the safety and

compliance of cosmetic products on the market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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